Cas no 1354918-91-4 (3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol)

• Product Name: 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol
• CAS No: 1354918-91-4
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD21334955
• CID: 4696280
• Update Time: 2025-10-29

3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol

• MDL： MFCD21334955
• Inchi： 1S/C11H11NO4/c1-14-8-3-7(4-9(5-8)15-2)10-6-11(13)16-12-10/h3-6,12H,1-2H3
• InChI Key： KWADPGZVGCFGBX-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=C(C=C(C=2)OC)OC)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Topological Polar Surface Area: 56.8

Additional information on 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol

Introduction to 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol (CAS No. 1354918-91-4)

3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1354918-91-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, a structural motif known for its broad spectrum of biological activities. The presence of 3,5-dimethoxyphenyl as a substituent group enhances its pharmacological potential, making it a subject of interest for further investigation into drug discovery and development.

The oxazole ring in 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol is a key structural feature that contributes to its unique chemical and biological properties. Oxazoles are five-membered heterocycles containing one oxygen and one nitrogen atom, which are capable of forming stable complexes with biological targets. The 3,5-dimethoxyphenyl moiety introduces hydrophobicity and electronic effects that can modulate the compound's interactions with enzymes and receptors. These characteristics make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of oxazole derivatives due to their potential applications in treating various diseases. Studies have demonstrated that oxazole-containing compounds exhibit activities such as anti-inflammatory, antimicrobial, and antitumor effects. The specific substitution pattern in 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol may contribute to its ability to interact with biological targets in a unique manner, which could be exploited for therapeutic purposes.

One of the most compelling aspects of 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol is its versatility as a building block for drug design. The combination of the oxazole ring and the 3,5-dimethoxyphenyl group provides a rich chemical space for modulating biological activity. Researchers have utilized similar scaffolds to develop compounds with improved pharmacokinetic profiles and enhanced target specificity. This underscores the importance of 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol as a potential lead compound in medicinal chemistry.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their biological activity. Virtual screening techniques have been employed to identify promising candidates like 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol based on their predicted interactions with biological targets. These computational methods have accelerated the drug discovery process by allowing researchers to prioritize compounds that are most likely to exhibit desired pharmacological effects.

The synthesis of 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the 3,5-dimethoxyphenyl group necessitates precise control over reaction conditions to ensure regioselectivity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic structures more efficiently than ever before. This has opened up new avenues for exploring the synthetic utility of 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol and related derivatives.

Biological evaluation of 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol has revealed several interesting findings that highlight its potential as a therapeutic agent. Preliminary studies have shown that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, it has been observed to modulate the activity of enzymes such as kinases and cytochrome P450 enzymes, which play crucial roles in metabolism and signal transduction. These findings suggest that 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol could be developed into a lead compound for further optimization towards therapeutic applications.

The structural features of 3-(3,5-Dimethoxyphenyl)-1,2-oxazol-5-ol also make it an attractive candidate for developing probes to study biological processes at the molecular level. The oxazole ring can serve as a handle for attaching functional groups that enhance binding affinity or facilitate detection using spectroscopic or imaging techniques. Such probes are invaluable tools for understanding complex biological systems and identifying new therapeutic targets.

In conclusion, 3-( 3, 5-Dimethoxyphenyl) - 1, 2-Oxazol - 5 - ol (CAS No . 1354918 - 91 - 4) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , combined with its observed biological activities , make it an attractive scaffold for designing novel therapeutic agents . Further studies are warranted to fully elucidate its pharmacological properties and explore its potential as a lead compound for drug development . p >